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Compound of Interest

Compound Name: Jak1/tyk2-IN-1

cat. No.: B15142297

Technical Support Center: Jakl/tyk2-IN-1

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals using Jak1/tyk2-IN-
1, a dual inhibitor of Janus kinase 1 (JAK1) and Tyrosine kinase 2 (TYK2).

Off-Target Kinase Profiling Summary

The following table summarizes the off-target kinase profiling data for Jak1/tyk2-IN-1 against a
panel of related kinases. This data is crucial for interpreting experimental results and
understanding the inhibitor's selectivity.
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Kinase Target IC50 (nM) % Inhibition @ 1uM  Notes

JAK1 (On-Target) 10 98% Primary Target

TYK2 (On-Target) 15 95% Primary Target
High affinity off-target.

JAK2 150 75% Potential for
hematologic effects.
Moderate affinity off-
target. Potential for

JAK3 500 50% ) ,
immunosuppressive
effects.

ACVR1 >10,000 <10% Negligible activity.

AXL >10,000 <10% Negligible activity.
Potential for activity at

FLT3 800 40% , ,
higher concentrations.
Potential for activity at

RET 1,200 30% _ _
higher concentrations.

SRC >5,000 <15% Low affinity.

LCK >5,000 <15% Low affinity.

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the targeted signaling pathway and a typical experimental

workflow for kinase profiling.
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JAK1/TYK2 Signaling Pathway
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Caption: JAK1/TYK2 Signaling Pathway Inhibition
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Off-Target Kinase Profiling Workflow

Start: Compound Dilution

Add Compound

Prepare Assay Plate
(Kinase, Substrate, ATP)

Incubate at RT

Add Detection Reagent

Measure Signal
(e.g., Luminescence, Fluorescence)

Data Analysis
(IC50 determination)

End: Profiling Report
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 To cite this document: BenchChem. ["Jak1/tyk2-IN-1" off-target kinase profiling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142297#jak1-tyk2-in-1-off-target-kinase-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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